Cas no 352208-72-1 (2-(2-Cyanophenyl)sulfanyl-N-3-(trifluoromethyl)phenylbenzenecarboxamide)

2-(2-Cyanophenyl)sulfanyl-N-3-(trifluoromethyl)phenylbenzenecarboxamide is a specialized organic compound featuring a carboxamide core with a cyanophenylsulfanyl substituent and a trifluoromethylphenyl moiety. Its molecular structure combines electron-withdrawing groups (cyano and trifluoromethyl) with a thioether linkage, enhancing its potential utility in medicinal chemistry and agrochemical applications. The presence of the trifluoromethyl group improves metabolic stability and lipophilicity, while the cyano group offers reactivity for further derivatization. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined structure and functional group diversity make it a valuable candidate for research in drug discovery and material science.

2-(2-Cyanophenyl)sulfanyl-N-3-(trifluoromethyl)phenylbenzenecarboxamide structure

352208-72-1 structure

Product Name:2-(2-Cyanophenyl)sulfanyl-N-3-(trifluoromethyl)phenylbenzenecarboxamide

CAS No:352208-72-1

MF:

MW:

CID:4649698

Update Time:2025-11-03

2-(2-Cyanophenyl)sulfanyl-N-3-(trifluoromethyl)phenylbenzenecarboxamide Chemical and Physical Properties

Names and Identifiers

- 2-(2-Cyanophenyl)sulfanyl-N-3-(trifluoromethyl)phenylbenzenecarboxamide

2-(2-Cyanophenyl)sulfanyl-N-3-(trifluoromethyl)phenylbenzenecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C149825-25mg	2-[(2-Cyanophenyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]benzenecarboxamide	352208-72-1		25mg	$ 230.00	2022-06-06
TRC	C149825-50mg	2-[(2-Cyanophenyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]benzenecarboxamide	352208-72-1		50mg	$ 380.00	2022-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00890274-1g	2-[(2-Cyanophenyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]benzamide	352208-72-1	90%	1g	￥4193.0	2023-04-07
Key Organics Ltd	2L-340S-1MG	2-[(2-cyanophenyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]benzenecarboxamide	352208-72-1	>90%	1mg	£37.00	2023-09-08
Key Organics Ltd	2L-340S-5MG	2-[(2-cyanophenyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]benzenecarboxamide	352208-72-1	>90%	5mg	£46.00	2023-09-08
Key Organics Ltd	2L-340S-10MG	2-[(2-cyanophenyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]benzenecarboxamide	352208-72-1	>90%	10mg	£63.00	2023-09-08
Key Organics Ltd	2L-340S-0.5G	2-[(2-cyanophenyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]benzenecarboxamide	352208-72-1	>90%	0.5g	£385.00	2023-09-08
Key Organics Ltd	2L-340S-1G	2-[(2-cyanophenyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]benzenecarboxamide	352208-72-1	>90%	1g	£770.00	2023-09-08
Key Organics Ltd	2L-340S-5G	2-[(2-cyanophenyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]benzenecarboxamide	352208-72-1	>90%	5g	£3080.00	2023-09-08
Key Organics Ltd	2L-340S-10G	2-[(2-cyanophenyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]benzenecarboxamide	352208-72-1	>90%	10g	£5775.00	2023-09-08

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Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(2-Cyanophenyl)sulfanyl-N-3-(trifluoromethyl)phenylbenzenecarboxamide

Comprehensive Overview of 2-(2-Cyanophenyl)sulfanyl-N-3-(trifluoromethyl)phenylbenzenecarboxamide (CAS No. 352208-72-1)

The compound 2-(2-Cyanophenyl)sulfanyl-N-3-(trifluoromethyl)phenylbenzenecarboxamide (CAS No. 352208-72-1) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a cyanophenyl group and a trifluoromethylphenyl moiety, makes it a subject of interest for researchers exploring novel bioactive compounds and advanced materials. This article delves into its properties, synthesis, and potential applications, while addressing common queries and trends in the field.

One of the key features of 2-(2-Cyanophenyl)sulfanyl-N-3-(trifluoromethyl)phenylbenzenecarboxamide is its molecular architecture, which combines a sulfanyl bridge and a carboxamide functional group. This configuration enhances its stability and reactivity, making it suitable for use in drug discovery and development. Recent studies highlight its role as a potential intermediate in the synthesis of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies in modern medicine.

In the context of material science, CAS No. 352208-72-1 has garnered attention for its potential in designing high-performance polymers and electronic materials. The trifluoromethyl group, in particular, contributes to its thermal stability and chemical resistance, properties highly sought after in industries such as aerospace and electronics. Researchers are also investigating its use in organic semiconductors, where its electron-withdrawing characteristics could improve device efficiency.

The synthesis of 2-(2-Cyanophenyl)sulfanyl-N-3-(trifluoromethyl)phenylbenzenecarboxamide typically involves multi-step organic reactions, including amide coupling and thioether formation. Optimizing these processes is a focal point for chemists, as it impacts the compound's yield and purity. Advances in green chemistry have also prompted exploration of eco-friendly synthesis routes, addressing the increasing emphasis on sustainable practices in chemical manufacturing.

From a commercial perspective, the demand for CAS No. 352208-72-1 is driven by its versatility and niche applications. Suppliers and manufacturers are keen to meet the needs of academic and industrial researchers, particularly in regions with thriving pharmaceutical and material science sectors. Quality control and regulatory compliance remain critical, ensuring the compound meets the stringent standards required for research and development.

In conclusion, 2-(2-Cyanophenyl)sulfanyl-N-3-(trifluoromethyl)phenylbenzenecarboxamide (CAS No. 352208-72-1) represents a compelling area of study with broad implications across multiple disciplines. Its unique chemical properties and potential applications underscore its value in advancing scientific and technological innovation. As research continues to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and materials engineering.